3-Amino-2-hydroxy-4-methylbenzoic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3-amino-2-hydroxy-4-methylbenzoic acid
• InChI: InChI=1S/C8H9NO3/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,10H,9H2,1H3,(H,11,12)
• InChI Key: FFGZUEIQULYEBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)O)O)N

Description

3-Amino-2-hydroxy-4-methylbenzoic acid is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Amino-2-hydroxy-4-methylbenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Amino-2-hydroxy-4-methylbenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

10 g (51 mmol) of 2-hydroxy-3-nitrobenzoic acid methyl ester was dissolved in 100 mL of methanol, 1.0 g of 5% Pd/C was added thereto, hydrogen gas was filled and stirred at room temperature for 24 hr. The reaction mixture was filtered through diatomite to remove the catalyst, followed by concentration under reduced pressure to obtain the title compound (8.4 g, yield: 99%).